5-(3,4-dimethoxyphenyl)-7,8-dimethoxy-1-phenyl-3H-pyrazolo[3,4-c]isoquinoline

• Molecular Formula: C26H23N3O4
• Molecular Weight: 441.5 g/mol
• IUPAC Name: 5-(3,4-dimethoxyphenyl)-7,8-dimethoxy-1-phenyl-2H-pyrazolo[3,4-c]isoquinoline
• InChI: InChI=1S/C26H23N3O4/c1-30-19-11-10-16(12-20(19)31-2)24-18-14-22(33-4)21(32-3)13-17(18)23-25(28-29-26(23)27-24)15-8-6-5-7-9-15/h5-14H,1-4H3,(H,27,28,29)
• InChI Key: NPJRTCIQPHJBAX-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)C2=NC3=NNC(=C3C4=CC(=C(C=C42)OC)OC)C5=CC=CC=C5)OC

Description

5-(3,4-dimethoxyphenyl)-7,8-dimethoxy-1-phenyl-3H-pyrazolo[3,4-c]isoquinoline is a chemical compound that belongs to the class of isoquinoline alkaloids. It has been found to possess various biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

Mechanism of Action

The mechanism of action of 5-(3,4-dimethoxyphenyl)-7,8-dimethoxy-1-phenyl-3H-pyrazolo[3,4-c]isoquinoline involves the inhibition of various signaling pathways involved in cancer cell growth and inflammation. It has been shown to inhibit the NF-κB signaling pathway, which is involved in the production of pro-inflammatory cytokines. It also induces apoptosis in cancer cells by activating the caspase cascade.
Biochemical and Physiological Effects:
5-(3,4-dimethoxyphenyl)-7,8-dimethoxy-1-phenyl-3H-pyrazolo[3,4-c]isoquinoline has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis. It also possesses anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Additionally, it has been found to have anti-viral activity against several viruses.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-(3,4-dimethoxyphenyl)-7,8-dimethoxy-1-phenyl-3H-pyrazolo[3,4-c]isoquinoline in lab experiments is its ability to inhibit various signaling pathways involved in cancer cell growth and inflammation. It also possesses anti-viral activity against several viruses. However, one of the limitations is the lack of studies on its toxicity and pharmacokinetics.

Future Directions

There are several future directions for the study of 5-(3,4-dimethoxyphenyl)-7,8-dimethoxy-1-phenyl-3H-pyrazolo[3,4-c]isoquinoline. One of the directions is the investigation of its potential as a therapeutic agent for cancer and viral infections. Another direction is the study of its toxicity and pharmacokinetics in order to determine its safety for human use. Additionally, the development of analogs with improved efficacy and selectivity is also an area of interest.

Synthesis Methods

The synthesis of 5-(3,4-dimethoxyphenyl)-7,8-dimethoxy-1-phenyl-3H-pyrazolo[3,4-c]isoquinoline involves the reaction of 1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid with 3,4-dimethoxybenzaldehyde and phenylhydrazine in the presence of acetic anhydride. The reaction mixture is then refluxed in ethanol to yield the desired compound.

Scientific Research Applications

5-(3,4-dimethoxyphenyl)-7,8-dimethoxy-1-phenyl-3H-pyrazolo[3,4-c]isoquinoline has been extensively studied for its various biological activities. It has been found to exhibit anti-cancer activity by inducing apoptosis in cancer cells. It also possesses anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Additionally, it has been shown to have anti-viral activity against several viruses, including hepatitis C virus and human immunodeficiency virus.